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Compound Name: Cgp 35949
CAS No.: 111130-13-3
Cat. No.: B1668496
Get Quote
. J

This guide provides an in-depth exploration of CGP 35348, a pivotal tool in neuroscience
research. We will delve into its fundamental properties, mechanism of action, and its
multifaceted applications in dissecting the complexities of the central nervous system. This
document is intended for researchers, scientists, and drug development professionals seeking
to leverage this potent and selective GABA B receptor antagonist in their experimental
paradigms.

The Molecular Identity and Physicochemical
Properties of CGP 35348

CGP 35348, chemically known as (3-aminopropyl)(diethoxymethyl)phosphinic acid, is a
selective and centrally active antagonist of the y-aminobutyric acid type B (GABA B) receptor.
[1][2] Its ability to cross the blood-brain barrier makes it an invaluable tool for in vivo studies.[1]
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Property Value Source
Molecular Formula C8H20NO4P [11[3]
Molecular Weight 225.22 g/mol [1][3]
CAS Number 123690-79-9 [1]I3]
Appearance White to off-white solid [1]

Soluble in water (=20.9
Solubility mg/mL), insoluble in DMSO [1]
and EtOH

34 uM (at GABA B receptor in
IC50 _ [1][4]15]
rat cortical membranes)

Store at 4°C or room
Storage temperature, under desiccating  [1]

conditions

Mechanism of Action: Unraveling the Inhibition of
GABA B Receptor Signaling

CGP 35348 exerts its effects by competitively blocking GABA B receptors. These receptors are
metabotropic, meaning they are G-protein coupled receptors (GPCRSs) that, upon activation by
the endogenous ligand GABA, initiate a signaling cascade.[1][6] This cascade primarily
involves the inhibition of adenylyl cyclase and the modulation of ion channels, leading to a
hyperpolarization of the neuron and a decrease in its excitability.[1][6]

By binding to the GABA B receptor without activating it, CGP 35348 prevents GABA from
exerting its inhibitory effects.[6] This blockade leads to a disinhibition of neuronal circuits,
making it a powerful tool to investigate the physiological roles of GABA B receptor-mediated
signaling. Notably, CGP 35348 has a higher affinity for postsynaptic GABA B receptors
compared to presynaptic autoreceptors.[4][7][8][9]
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Caption: Mechanism of CGP 35348 at the synapse.

Applications in Neuroscience Research: A Versatile
Tool

CGP 35348 has been instrumental in elucidating the role of GABA B receptors in a wide array
of neurological processes.

Synaptic Plasticity and Long-Term Potentiation (LTP)

The modulation of synaptic strength, such as LTP, is a fundamental mechanism for learning
and memory. CGP 35348 has been shown to facilitate LTP in the hippocampus, a brain region
critical for these functions.[10] However, its effect is dependent on the stimulation parameters
used to induce LTP. For instance, it facilitates LTP induced by non-primed tetanic stimulation
but can impair it following primed burst stimulation.[10] This highlights the nuanced role of
GABA B receptors in metaplasticity. Studies have demonstrated that the facilitatory effects of
CGP 35348 on memory can parallel its effects on LTP induced by theta burst stimulation (TBS).

[41071€]
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Epilepsy and Seizure Modulation

Given the inhibitory nature of GABAergic signaling, it is no surprise that GABA B receptors are
implicated in the pathophysiology of epilepsy. CGP 35348 has been shown to block spike-wave
bursts in animal models of absence epilepsy.[11] Research indicates that GABA B receptors
play a significant role in the generation and, importantly, the arrest of cortical seizures.[12] The
administration of CGP 35348 has been observed to markedly increase the duration of epileptic
afterdischarges in developing rats.[12]

Learning and Memory

The role of GABA B receptors in cognitive functions has been extensively investigated using
CGP 35348. Studies in rodents suggest that blockade of GABA B receptors can enhance
cognitive performance.[13] For example, CGP 35348 has been shown to improve spatial
learning and memory in mice, particularly in models of neonatal brain damage.[2][8][14]
However, the effects on memory can be dose-dependent, with intermediate doses showing
enhancement while very low or high concentrations do not, mirroring the bell-shaped dose-
response curve observed for TBS-induced LTP.[7][9]

Drug Addiction and Reward Pathways

GABA B receptors are involved in modulating the brain's reward system and have been
investigated as potential targets for addiction therapies.[15] CGP 35348 has been used to
study the involvement of GABA B receptors in the effects of drugs of abuse. For instance, it can
antagonize the decrease in locomotor activity and the increase in forebrain dopamine levels
induced by gamma-hydroxybutyrate (GHB) and baclofen.[16]

Experimental Protocols and Methodologies

The following are representative protocols for the use of CGP 35348 in common neuroscience
research paradigms.

In Vitro Electrophysiology: Hippocampal Slice
Preparation

This protocol outlines the use of CGP 35348 to study its effects on synaptic transmission and
plasticity in acute hippocampal slices.
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Step-by-Step Methodology:

o Slice Preparation: Prepare 300-400 um thick transverse hippocampal slices from a rodent
brain in ice-cold, oxygenated (95% O2 / 5% CO2) artificial cerebrospinal fluid (aCSF).

» Recovery: Allow slices to recover for at least 1 hour in an interface or submerged chamber
containing oxygenated aCSF at room temperature.

o Recording: Transfer a slice to the recording chamber and perfuse with oxygenated aCSF at
a constant flow rate. Obtain stable baseline recordings of field excitatory postsynaptic
potentials (fEPSPs) in the CA1 region by stimulating the Schaffer collaterals.

o CGP 35348 Application: After establishing a stable baseline, switch to aCSF containing the
desired concentration of CGP 35348 (e.g., 10-100 uM).[1][5]

e LTP Induction: Following drug application, induce LTP using a high-frequency stimulation
(HFS) or theta-burst stimulation (TBS) protocol.

o Data Analysis: Monitor and record the fEPSP slope for at least 60 minutes post-induction.
Compare the magnitude of LTP in the presence and absence of CGP 35348.
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Caption: Workflow for in vitro electrophysiology with CGP 35348.

In Vivo Behavioral Assessment: Morris Water Maze

This protocol describes the use of CGP 35348 to assess its impact on spatial learning and
memory in rodents.

Step-by-Step Methodology:
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e Animal Preparation: Acclimate animals to the testing room and handling for several days
prior to the experiment.

e Drug Administration: Administer CGP 35348 via intraperitoneal (i.p.) injection at a
predetermined dose (e.g., 1-100 mg/kg) 30 minutes before the training session.[7][9][14] A
control group should receive a vehicle injection (e.g., saline).

o Acquisition Phase: For 5-7 consecutive days, conduct training trials where the animal must
find a hidden platform in a circular pool of opaque water. Record the latency to find the
platform and the path taken.

o Probe Trial: 24 hours after the final training session, remove the platform and allow the
animal to swim freely for 60 seconds. Record the time spent in the target quadrant where the
platform was previously located.

» Data Analysis: Compare the escape latencies during the acquisition phase and the time
spent in the target quadrant during the probe trial between the CGP 35348-treated and
control groups.

In Vivo Microdialysis

This protocol outlines the use of in vivo microdialysis to measure the effect of CGP 35348 on
extracellular neurotransmitter levels in a specific brain region.

Step-by-Step Methodology:

e Probe Implantation: Surgically implant a microdialysis probe into the target brain region (e.g.,
hippocampus, prefrontal cortex) of an anesthetized animal.

e Recovery: Allow the animal to recover from surgery for at least 24 hours.

o Perfusion and Baseline Collection: On the day of the experiment, perfuse the microdialysis
probe with aCSF at a low flow rate (e.g., 1-2 pL/min).[17] Collect baseline dialysate samples
at regular intervals (e.g., every 20 minutes).

o CGP 35348 Administration: Administer CGP 35348 either systemically (i.p.) or locally through
the microdialysis probe (reverse dialysis).[18]
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» Sample Collection: Continue to collect dialysate samples for a designated period following
drug administration.

» Neurotransmitter Analysis: Analyze the concentration of neurotransmitters of interest (e.g.,
glutamate, GABA, dopamine) in the dialysate samples using techniques such as high-
performance liquid chromatography (HPLC) or mass spectrometry.[19]

o Data Analysis: Express neurotransmitter levels as a percentage of the baseline and compare
the changes between the pre- and post-drug administration periods.

Pharmacokinetics and In Vivo Considerations

CGP 35348 is known to be brain penetrant following systemic administration.[1][4] In vivo
studies in rats have shown that intraperitoneal injections of 30 mg/kg have moderate effects on
postsynaptic GABA B receptors, with a nearly complete antagonism observed at 100 mg/kg.[7]
[9] It is important to note that at higher doses (>300 mg/kg), side effects such as ataxia have
been reported.[7][9] Gender-specific effects of CGP 35348 on blood chemistry and behavior
have also been observed in mice, highlighting the importance of considering sex as a biological
variable in experimental design.[20]

Conclusion and Future Directions

CGP 35348 remains a cornerstone pharmacological tool for investigating the multifaceted roles
of GABA B receptors in the central nervous system. Its selectivity and central activity have
enabled significant advances in our understanding of synaptic plasticity, epilepsy, cognition,
and addiction. Future research could focus on leveraging this compound to explore the
therapeutic potential of GABA B receptor modulation in a wider range of neurological and
psychiatric disorders. Furthermore, its use in conjunction with advanced techniques such as
optogenetics and in vivo imaging will undoubtedly continue to yield novel insights into the
intricate workings of the brain.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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